Cas no 5473-03-0 (N-(2-bromo-6-methoxyphenyl)acetamide)

• Product Name: N-(2-bromo-6-methoxyphenyl)acetamide
• CAS No: 5473-03-0
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 942750
• PubChem ID: 232273
• Update Time: 2025-04-19

N-(2-bromo-6-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-6-methoxyphenyl)acetamide
• N-(2-Bromo-6-methoxyphenyl)ethanimidic acid
• NSC-29561
• SCHEMBL9191011
• DTXSID80970050
• NSC29561
• 5473-03-0

• Inchi： 1S/C9H10BrNO2/c1-6(12)11-9-7(10)4-3-5-8(9)13-2/h3-5H,1-2H3,(H,11,12)
• InChI Key： QLEOCAHPCDUGFN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1NC(C)=O)OC

Computed Properties

• Exact Mass: 242.9895
• Monoisotopic Mass: 242.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 338.2°C at 760 mmHg
• Flash Point: 158.3°C
• Refractive Index: 1.589
• PSA: 38.33
• LogP: 2.48910